Cas no 10108-25-5 (9-Octadecenoic acid(9Z)-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester)

9-Octadecenoic acid(9Z)-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester structure
10108-25-5 structure
Product Name:9-Octadecenoic acid(9Z)-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester
CAS No:10108-25-5
MF:C26H50O6
MW:458.671609401703
CID:219661
PubChem ID:6437724
Update Time:2025-04-19

9-Octadecenoic acid(9Z)-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenoic acid(9Z)-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester
    • 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl octadec-9-enoate
    • PEG-3 OLEATE
    • 2-[2-[2-(2-HYDROXYETHOXY)ETHOXY]ETHOXY]ETHYL OLEATE
    • 9-Octadecenoicacid (Z)-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester
    • AG-D-07388
    • CTK3J9529
    • CTK8G4258
    • Oleic acid,2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester (8CI)
    • Tetraethylene glycolmonooleate
    • MO-310
    • PEG-4 OLEATE
    • 3,6,9-Trioxa-1,11-undecanediol 1-oleate
    • 9-Octadecenoic acid (9Z)-, 2-2-2-(2-hydroxyethoxy)ethoxyethoxyethyl ester
    • (Z)-9-Octadecenoic acid 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester
    • SCHEMBL1991701
    • tetraethylene glycol monooleate
    • DTXSID801304350
    • W-110246
    • 9-Octadecenoic acid (9Z)-, 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl ester
    • 10108-25-5
    • EINECS 233-293-0
    • 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl (Z)-octadec-9-enoate
    • 2-(2-(2-(2-Hydroxyethoxy)ethoxy)ethoxy)ethyl oleate
    • NS00013954
    • Inchi: 1S/C26H50O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-26(28)32-25-24-31-23-22-30-21-20-29-19-18-27/h9-10,27H,2-8,11-25H2,1H3/b10-9-
    • InChI Key: YFBRYDITTBYWAL-KTKRTIGZSA-N
    • SMILES: O(CCOCCOCCOCCO)C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

  • Exact Mass: 458.3609
  • Monoisotopic Mass: 458.360739
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 27
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.2
  • XLogP3: 6.5

Experimental Properties

  • Density: 0.972
  • Boiling Point: 540.9°Cat760mmHg
  • Flash Point: 163.5°C
  • Refractive Index: 1.468
  • PSA: 74.22
  • LogP: 5.60920
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